Cas no 2137746-45-1 (4-Methylpentane-1-sulfonyl fluoride)

4-Methylpentane-1-sulfonyl fluoride is a sulfonyl fluoride derivative commonly used as a reactive intermediate in organic synthesis and medicinal chemistry. Its key advantage lies in its stability and selectivity as a sulfonylation reagent, particularly in the modification of biomolecules and the development of covalent inhibitors. The compound’s hydrophobic alkyl chain enhances membrane permeability, making it useful for targeting specific proteins in biological systems. Additionally, its fluoride moiety allows for efficient coupling reactions under mild conditions. This reagent is valued for its versatility in click chemistry applications and proteomics research, where precise and irreversible protein labeling is required.

4-Methylpentane-1-sulfonyl fluoride structure

2137746-45-1 structure

Product Name:4-Methylpentane-1-sulfonyl fluoride

CAS No:2137746-45-1

MF:C₆H₁₃FO₂S

MW:168.229624509811

CID:5770868

PubChem ID:22935901

Update Time:2025-10-23

4-Methylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 4-methylpentane-1-sulfonyl fluoride
- EN300-728028
- SCHEMBL5076463
- 2137746-45-1
- 4-Methylpentane-1-sulfonyl fluoride
- Inchi： 1S/C6H13FO2S/c1-6(2)4-3-5-10(7,8)9/h6H,3-5H2,1-2H3
- InChI Key： JTYKGTLYZOYJJR-UHFFFAOYSA-N
- SMILES： S(CCCC(C)C)(=O)(=O)F

Computed Properties

Exact Mass: 168.06202899g/mol
Monoisotopic Mass: 168.06202899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.5Å²

4-Methylpentane-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-728028-1.0g	4-methylpentane-1-sulfonyl fluoride	2137746-45-1		1g	$0.0	2023-06-07

4-Methylpentane-1-sulfonyl fluoride Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
3. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on 4-Methylpentane-1-sulfonyl fluoride

4-Methylpentane-1-sulfonyl Fluoride: A Comprehensive Overview

4-Methylpentane-1-sulfonyl fluoride (CAS No. 2137746-45-1) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, also referred to as sulfonyl fluoride, belongs to the broader category of organosulfur compounds, which are widely studied for their versatility in organic synthesis and industrial applications.

The molecular structure of 4-methylpentane-1-sulfonyl fluoride consists of a sulfonyl group (-SO₂-) attached to a fluorine atom and a pentane chain with a methyl substituent. This structure endows the compound with distinctive chemical reactivity, making it a valuable intermediate in the synthesis of other chemicals. Recent studies have highlighted its role in the development of advanced materials, particularly in the field of polymer chemistry, where it serves as a building block for creating high-performance polymers with tailored properties.

One of the most notable advancements involving 4-methylpentane-1-sulfonyl fluoride is its application in drug discovery. Researchers have explored its potential as a precursor for bioactive molecules, leveraging its ability to participate in nucleophilic substitution reactions. These reactions are critical in forming bonds between different chemical entities, enabling the creation of complex molecular architectures that are essential in pharmaceutical research.

In addition to its role in organic synthesis, 4-methylpentane-1-sulfonyl fluoride has also been investigated for its environmental impact. Studies have shown that this compound exhibits biodegradability under specific conditions, which is a crucial factor in assessing its sustainability for industrial use. As industries increasingly prioritize eco-friendly practices, understanding the environmental fate of such chemicals becomes paramount.

The synthesis of 4-methylpentane-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. Recent innovations in catalytic methods have improved the efficiency and selectivity of these syntheses, reducing waste and enhancing product quality. Such advancements underscore the importance of continuous research in optimizing chemical manufacturing processes.

Looking ahead, the potential applications of 4-methylpentane-1-sulfonyl fluoride are vast and continue to evolve with emerging technologies. Its integration into green chemistry practices and its role in developing novel materials position it as a key player in the chemical industry's sustainable future.